Cas no 90252-84-9 (Hexanoic acid, 5,5-dimethyl-3-methylene-)

• Product Name: Hexanoic acid, 5,5-dimethyl-3-methylene-
• CAS No: 90252-84-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 791214
• PubChem ID: 13159261
• Update Time: 2025-04-19

Hexanoic acid, 5,5-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5,5-dimethyl-3-methylene-
• 5,5-dimethyl-3-methylidenehexanoic acid
• 3-neopentyl-3-butenoic acid
• DTXSID50523279
• 90252-84-9

• Inchi： 1S/C9H16O2/c1-7(5-8(10)11)6-9(2,3)4/h1,5-6H2,2-4H3,(H,10,11)
• InChI Key： YUMWOKMZXRGIAG-UHFFFAOYSA-N
• SMILES： OC(CC(=C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids